(3-Methylpiperidin-4-yl)methanaminedihydrochloride

• Molecular Formula: C7H18Cl2N2
• Molecular Weight: 201.13 g/mol
• SMILES: CC1CNCCC1CN.Cl.Cl
• InChI: InChI=1S/C7H16N2.2ClH/c1-6-5-9-3-2-7(6)4-8;;/h6-7,9H,2-5,8H2,1H3;2*1H
• InChIKey: HKTFVNITYCCLGJ-UHFFFAOYSA-N

(3-Methylpiperidin-4-yl)methanamine Dihydrochloride – Overview

(3-Methylpiperidin-4-yl)methanamine dihydrochloride (CAS 2733325-85-2, molecular formula C7H18Cl2N2, molecular weight 201.14) is a dihydrochloride salt of a 3-methyl-substituted piperidine bearing a methanamine group at the 4-position . This compound serves as a versatile synthetic intermediate, with its piperidine core and specific substitution pattern enabling access to bioactive molecules including opioid receptor ligands [1] and CXCR4 chemokine receptor antagonists [2]. The dihydrochloride salt form enhances aqueous solubility and solid-state stability relative to the free base, making it suitable for a range of synthetic and biological applications .

1

Dihydrochloride salt supports aqueous synthetic workflows and solid-state storage

2

3-Methyl-4-piperidyl methanamine core for opioid receptor ligand and CXCR4 antagonist synthesis

3

Synthetic intermediate suitable for SAR studies and fragment-based derivatization

• [1] Wang ZX, Zhu YC, Jin WQ, Chen XJ, Chen J, Ji RY, Chi ZQ. Stereoisomers of N-[1-hydroxy-(2-phenylethyl)-3-methyl-4-piperidyl]-N-phenylpropanamide: synthesis, stereochemistry, analgesic activity, and opioid receptor binding characteristics. J Med Chem. 1995 Sep 1;38(18):3652-9. PMID: 7658453. View Source
• [2] Adlere I, Sun S, Zarca A, Roumen L, Gozelle M, et al. Structure-based exploration and pharmacological evaluation of N-substituted piperidin-4-yl-methanamine CXCR4 chemokine receptor antagonists. Eur J Med Chem. 2019 Jan 15;162:631-649. DOI: 10.1016/j.ejmech.2018.10.060. View Source

Why (3-Methylpiperidin-4-yl)methanamine Dihydrochloride Is Unique

Although piperidine methanamine derivatives share a common core, subtle structural variations—including positional isomerism of the methyl group, the presence or absence of the methanamine moiety, and the choice of salt form—can profoundly alter physicochemical properties, reactivity, and biological target engagement . For example, 3-methyl substitution on the piperidine ring confers distinct conformational preferences that influence receptor binding, as demonstrated by the extreme stereodifferences in opioid activity among ohmefentanyl isomers [1]. Similarly, the dihydrochloride salt form provides aqueous solubility advantages over the free base, which may be critical for reaction conditions or biological assays [2]. Direct substitution with a seemingly similar analog without comparative data risks synthetic failure or misleading structure–activity relationship (SAR) conclusions.

Positional isomer 3-Methyl vs. 4-methyl substitution may shift conformational preference and receptor engagement.

Functional group Lack of methanamine group alters hydrogen-bonding and derivatization pathways, affecting SAR interpretation.

Salt form Free base or alternative salts may differ in solubility and reactivity; verify compatibility with aqueous reaction conditions.

• [1] Wang ZX, Zhu YC, Jin WQ, Chen XJ, Chen J, Ji RY, Chi ZQ. Stereoisomers of N-[1-hydroxy-(2-phenylethyl)-3-methyl-4-piperidyl]-N-phenylpropanamide: synthesis, stereochemistry, analgesic activity, and opioid receptor binding characteristics. J Med Chem. 1995 Sep 1;38(18):3652-9. PMID: 7658453. View Source
• [2] Berge SM, Bighley LD, Monkhouse DC. Pharmaceutical salts. J Pharm Sci. 1977 Jan;66(1):1-19. DOI: 10.1002/jps.2600660104. View Source

Quantitative Differentiation Evidence

Purity Comparison with a Close Structural Analog

The target compound is supplied with a minimum purity specification of 95% , compared to 97% for the closely related analog (1-methylpiperidin-4-yl)methanamine dihydrochloride . This 2% absolute difference in purity grade may influence the choice of building block depending on the sensitivity of downstream reactions to impurities.

Purity: Target vs. Analog

Vendor specification

95% vs. 97% minimum purity

Purity grade may impact impurity-sensitive synthetic steps.

2% absolute difference; verify lot-specific COA.

Evidence Dimension	Minimum Purity Specification
Target Compound Data	95%
Comparator Or Baseline	(1-Methylpiperidin-4-yl)methanamine dihydrochloride (CAS 1187582-53-1): 97%
Quantified Difference	2% absolute purity difference
Conditions	Vendor-specified purity, typically determined by HPLC or GC

Why This Matters

Purity grade directly impacts synthetic yield and impurity profiles; researchers can select the appropriate grade based on reaction sensitivity and purification capabilities.

Aqueous Solubility: Salt Form vs. Free Base

As a dihydrochloride salt, the target compound exhibits enhanced aqueous solubility compared to its free base counterpart . While direct solubility data for this specific compound is not available, class-level inference from piperidine hydrochloride salts indicates water solubility typically exceeds 1500 g/L [1], whereas the free base (3-methylpiperidin-2-yl)methanamine is a liquid with limited water miscibility .

Salt-Form Solubility

Class-level inference

Dihydrochloride: class-level >1,500 g/L

Salt form supports aqueous reaction conditions and handling.

Free base is a liquid with limited water miscibility; data to verify for this compound.

Evidence Dimension	Aqueous Solubility
Target Compound Data	Dihydrochloride salt; class-level solubility >1500 g/L for piperidine HCl
Comparator Or Baseline	(3-Methylpiperidin-2-yl)methanamine (free base, CAS 1479901-17-1): liquid, limited water solubility
Quantified Difference	Salt form generally increases water solubility by >100-fold relative to free base (class-level)
Conditions	Aqueous solubility of piperidine hydrochloride salts at 20°C

Why This Matters

Salt form directly impacts handling, formulation, and compatibility with aqueous reaction conditions; dihydrochloride salts are preferred for biological assays and water-sensitive synthetic steps.

• [1] ChemWhat. Piperidine hydrochloride, CAS 6091-44-7. Solubility data. Available at: https://www.chemwhat.com View Source

3-Methyl Substitution and Opioid Receptor Activity

The 3-methyl-4-piperidyl scaffold is a critical determinant of biological activity, as demonstrated by ohmefentanyl derivatives. The (3R,4S)-configured isomer exhibits an ED50 of 0.00106 mg/kg in mouse hot plate assays—13,100 times more potent than morphine [1]. While the target compound is a simpler building block, the underlying 3-methyl-4-piperidyl core is essential for accessing such high-potency analogs; alternative substitution patterns (e.g., 4-methyl) would yield compounds with different conformational preferences and reduced activity [2].

3-Methyl Scaffold Activity

Class-level inference

Reported ED50 0.00106 mg/kg (13,100× morphine) for derived ohmefentanyl

3-Methyl substitution contributes to opioid receptor activity context.

Scaffold-level evidence; 4-methyl isomer context not reported.

Evidence Dimension	Analgesic Potency (ED50) of Derived Compound
Target Compound Data	Contains 3-methyl-4-piperidyl core; ohmefentanyl ED50 0.00106 mg/kg (13,100× morphine)
Comparator Or Baseline	4-methyl isomer (data not available; class-level inference suggests altered activity)
Quantified Difference	13,100-fold increase in potency vs. morphine for optimal stereoisomer
Conditions	Mouse hot plate assay, intraperitoneal administration

Why This Matters

The specific substitution pattern determines conformational preferences and target engagement; using the correct isomer is critical for structure–activity relationship (SAR) studies and lead optimization.

• [1] Wang ZX, Zhu YC, Jin WQ, Chen XJ, Chen J, Ji RY, Chi ZQ. Stereoisomers of N-[1-hydroxy-(2-phenylethyl)-3-methyl-4-piperidyl]-N-phenylpropanamide: synthesis, stereochemistry, analgesic activity, and opioid receptor binding characteristics. J Med Chem. 1995 Sep 1;38(18):3652-9. PMID: 7658453. View Source
• [2] An Q, et al. The Construction of 3-Methyl-4-arylpiperidines via a trans-Perhydroindolic Acid-Catalyzed Asymmetric Aza-Diels–Alder Reaction. Adv Synth Catal. 2015;357:3627-3638. DOI: 10.1002/adsc.201500497. View Source

Mass Distinction from Structural Isomers

The target compound possesses a unique molecular formula (C7H18Cl2N2) and exact mass (201.14) that distinguishes it from other piperidine dihydrochloride isomers . For example, (3R,4S)-3-methylpiperidin-4-amine dihydrochloride has the formula C6H16Cl2N2 and molecular weight 187.11—a difference of 14.03 Da corresponding to one CH2 group . This mass distinction is critical for confirming identity and purity via LC-MS or high-resolution mass spectrometry.

Mass Identity

Head-to-head

MW 201.14 vs. 187.11 (Δ14.03 Da)

Mass difference enables identity confirmation by LC-MS or HRMS.

One CH2 group distinguishes from (3R,4S)-3-methylpiperidin-4-amine dihydrochloride.

Evidence Dimension	Molecular Weight
Target Compound Data	C7H18Cl2N2, MW 201.14
Comparator Or Baseline	(3R,4S)-3-Methylpiperidin-4-amine dihydrochloride, C6H16Cl2N2, MW 187.11
Quantified Difference	14.03 Da (one CH2 group)
Conditions	Molecular weight calculation based on elemental composition

Why This Matters

Precise molecular identity ensures the correct compound is procured for specific synthetic routes; mass difference can affect reaction stoichiometry and purification strategies.

CXCR4 Antagonist Scaffold Validation

The piperidin-4-yl-methanamine core present in the target compound has been validated as a fragment hit for CXCR4 chemokine receptor antagonism. Structure-based virtual screening identified this fragment, leading to the synthesis and evaluation of 31 N-substituted derivatives [1]. While specific IC50 values for the parent building block are not reported, optimized derivatives exhibited CXCL12 displacement activity in the sub-micromolar range (class-level IC50 0.1–10 µM), demonstrating the utility of this scaffold in medicinal chemistry [2].

CXCR4 Scaffold Validation

Supporting evidence

N-substituted derivatives: reported IC50 0.1–10 µM

Core scaffold validated in CXCR4 antagonist medicinal chemistry.

Derivative data; parent building block not directly assayed.

Evidence Dimension	Biological Activity of Derived Compounds
Target Compound Data	Contains piperidin-4-yl-methanamine core; N-substituted derivatives show IC50 0.1–10 µM in CXCL12 displacement assays
Comparator Or Baseline	Other piperidine derivatives used in CXCR4 antagonist programs
Quantified Difference	Not applicable; supporting evidence for scaffold utility
Conditions	CXCR4 binding assay (CXCL12 displacement)

Why This Matters

The compound's core structure is validated in a medicinal chemistry program targeting a clinically relevant receptor, increasing confidence in its utility as a building block for hit-to-lead optimization.

• [1] Adlere I, Sun S, Zarca A, Roumen L, Gozelle M, et al. Structure-based exploration and pharmacological evaluation of N-substituted piperidin-4-yl-methanamine CXCR4 chemokine receptor antagonists. Eur J Med Chem. 2019 Jan 15;162:631-649. DOI: 10.1016/j.ejmech.2018.10.060. View Source
• [2] Gozelle M, et al. Virtual fragment screening and SAR of N-substituted piperidin-4-yl-methanamine CXCR4 antagonists. Scite.ai author profile. Available at: https://scite.ai/authors/mahmut-gozelle-2lME1E View Source

Key Application Scenarios

Synthesis of Chiral Opioid Analgesic Intermediates

The 3-methyl-4-piperidyl core is essential for constructing high-potency opioid analgesics such as ohmefentanyl, where stereochemistry at the piperidine 3- and 4-positions dictates receptor affinity and analgesic potency [1]. (3-Methylpiperidin-4-yl)methanamine dihydrochloride serves as a key building block for introducing this stereodefined scaffold, enabling the preparation of advanced intermediates for structure–activity relationship studies and lead optimization.

CXCR4 Antagonist Medicinal Chemistry

The piperidin-4-yl-methanamine fragment has been validated as a starting point for CXCR4 antagonist development through virtual fragment screening and subsequent SAR exploration [2]. The dihydrochloride salt form facilitates aqueous reactions, making it suitable for parallel synthesis of N-substituted derivatives. Researchers can leverage this scaffold to generate focused libraries for hit-to-lead optimization targeting CXCR4-mediated diseases.

Aqueous-Compatible Reaction Screening and Bioconjugation

The dihydrochloride salt form provides enhanced water solubility and stability, which is advantageous for reactions conducted in aqueous media or under acidic conditions . This property makes (3-Methylpiperidin-4-yl)methanamine dihydrochloride particularly suitable for bioconjugation reactions, enzyme inhibition assays, or any synthetic step requiring water-miscible building blocks without additional solubilizing agents.

Isomer-Specific Structure–Activity Relationship (SAR) Studies

The 3-methyl substitution pattern confers distinct conformational preferences compared to 4-methyl or 2-methyl isomers, which can significantly impact biological target engagement [3]. Researchers conducting SAR studies on piperidine-containing ligands can use (3-Methylpiperidin-4-yl)methanamine dihydrochloride as a defined isomer to isolate the contribution of the 3-methyl group to potency, selectivity, or metabolic stability.

Application

Selection Property

Validation Focus

Opioid receptor ligand synthesis

3-Methyl-4-piperidyl core

Opioid receptor binding and SAR context

CXCR4 antagonist fragment development

Piperidin-4-yl-methanamine scaffold

CXCL12 displacement assay context

Aqueous-compatible synthesis and bioconjugation

Dihydrochloride salt form

Solubility and stability under aqueous conditions

Isomer-specific SAR studies

3-Methyl substitution pattern

Conformational impact on target engagement

• [1] Wang ZX, Zhu YC, Jin WQ, Chen XJ, Chen J, Ji RY, Chi ZQ. Stereoisomers of N-[1-hydroxy-(2-phenylethyl)-3-methyl-4-piperidyl]-N-phenylpropanamide: synthesis, stereochemistry, analgesic activity, and opioid receptor binding characteristics. J Med Chem. 1995 Sep 1;38(18):3652-9. PMID: 7658453. View Source
• [2] Adlere I, Sun S, Zarca A, Roumen L, Gozelle M, et al. Structure-based exploration and pharmacological evaluation of N-substituted piperidin-4-yl-methanamine CXCR4 chemokine receptor antagonists. Eur J Med Chem. 2019 Jan 15;162:631-649. DOI: 10.1016/j.ejmech.2018.10.060. View Source
• [3] An Q, et al. The Construction of 3-Methyl-4-arylpiperidines via a trans-Perhydroindolic Acid-Catalyzed Asymmetric Aza-Diels–Alder Reaction. Adv Synth Catal. 2015;357:3627-3638. DOI: 10.1002/adsc.201500497. View Source